Cas no 1260150-04-6 ((1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid)

• Product Name: (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid
• CAS No: 1260150-04-6
• MF: C₁₄H₂₀BNO₄
• MW: 277.12390422821
• MDL: MFCD06801709
• CID: 1024925
• PubChem ID: 54758865
• Update Time: 2025-05-24

(1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid
• 1-BOC-1,2,3,4-Tetrahydroquinoline-6-boronic acid
• 1-Boc-1,2,3,4-tetrahydro-quinoline-6-boronic acid

• MDL： MFCD06801709
• Inchi： 1S/C14H20BNO4/c1-14(2,3)20-13(17)16-8-4-5-10-9-11(15(18)19)6-7-12(10)16/h6-7,9,18-19H,4-5,8H2,1-3H3
• InChI Key： WCXMMFHVJAIPBW-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(B(O)O)=CC=2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.14900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 70.00000
• LogP: 1.11910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid

(1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid (CAS No. 1260150-04-6): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

(1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid (CAS No. 1260150-04-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of boronic acids, which are widely used in organic synthesis and drug discovery for their reactivity and functional versatility.

The synthesis of (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid typically involves a multi-step process. One common approach is to start with the corresponding quinoline derivative, which is then converted into the tetrahydroquinoline intermediate through hydrogenation. The tert-butoxycarbonyl (Boc) protecting group is introduced to protect the amine functionality during subsequent reactions. Finally, the boronic acid moiety is introduced via a palladium-catalyzed coupling reaction, such as the Suzuki-Miyaura coupling. This method ensures high yields and purity of the final product.

The physical and chemical properties of (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid are crucial for its applications in medicinal chemistry. It is a white crystalline solid with a molecular weight of 297.33 g/mol. The compound is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various synthetic transformations and biological assays. The presence of the Boc protecting group ensures that the amine functionality remains stable under mild conditions, while the boronic acid group provides reactivity for further functionalization.

In recent years, (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid has been extensively studied for its potential applications in drug discovery. One notable area of research is its use as a building block for the synthesis of bioactive compounds. For example, it has been employed in the development of inhibitors targeting various enzymes and receptors involved in disease pathways. The boronic acid group can form covalent bonds with specific amino acids in protein targets, leading to potent and selective inhibition.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid in the synthesis of a novel class of inhibitors targeting protein-protein interactions (PPIs). These inhibitors showed promising activity against cancer-related PPIs and demonstrated good pharmacokinetic properties in preclinical studies. The study also emphasized the importance of optimizing the structure of the boronic acid moiety to enhance potency and selectivity.

Another area where (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid has shown promise is in prodrug design. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The Boc protecting group can be strategically placed to control the release of the active drug moiety under specific physiological conditions. This approach has been explored to improve drug delivery and reduce side effects associated with conventional therapies.

The safety and handling of (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid should be carefully considered in laboratory settings. While it is not classified as a hazardous material under current regulations, it is important to handle it with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. Storage conditions should be dry and cool to prevent degradation or decomposition.

In conclusion, (1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid (CAS No. 1260150-04-6) is a valuable compound with a wide range of applications in medicinal chemistry. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules and prodrugs. Ongoing research continues to uncover new possibilities for its use in drug discovery and development.